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Compound of Interest |

Compound Name:

6-Isopropylpicolinaldehyde

CAS No.: 153646-83-4
Cat. No.: B114233
Abstract & Scope

6-isopropylpicolinaldehyde (6-isopropylpyridine-2-carboxaldehyde) is a critical heterocyclic

intermediate used in the synthesis of chiral ligands (e.g., Pybox) and pharmaceutical

pharmacophores. Its analysis is often complicated by the reactivity of the aldehyde group and

the basicity of the pyridine ring, which can lead to peak tailing and on-column oxidation. This

guide provides a self-validating GC-MS protocol optimized for structural confirmation and

impurity profiling, mitigating common analytical artifacts.

Chemical Profile & Properties[1][2][3][4][5][6][7]
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Property

Specification

Compound Name

6-Isopropylpicolinaldehyde

IUPAC Name 6-(propan-2-yl)pyridine-2-carbaldehyde
CAS Number 153646-83-4
C
Molecular Formula H
NO
Molecular Weight 149.19 g/mol

Physical State

Pale yellow liquid (at 25°C)

Solubility

Soluble in DCM, Ethyl Acetate, Methanol,

Sparingly soluble in water

Storage

2-8°C, under inert atmosphere (Ar/N

) to prevent oxidation

Experimental Protocol
Sample Preparation

Objective: Minimize oxidation and prevent inlet discrimination.

e Solvent Selection: Use Dichloromethane (DCM) (HPLC Grade). DCM provides excellent
solubility and low boiling point, ensuring sharp solvent peaks. Avoid protic solvents (e.g.,

alcohols) if derivatization is not intended, to prevent hemiacetal formation.

» Concentration: Prepare a stock solution of 1.0 mg/mL (1000 ppm).

o Filtration: Filter through a 0.22 um PTFE syringe filter into an amber autosampler vial (to

protect from photodegradation).

e Process Control: Analyze immediately. If storage is required, keep at -20°C.
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Instrumentation Parameters (GC-MS)

System: Agilent 7890B GC / 5977B MSD (or equivalent).

Parameter Setting Rationale

o Low-bleed, non-polar phase
Rxi-5Sil MS (30 m x 0.25 mm _ _ _
Column reduces interaction with the
x 0.25 um) o
basic pyridine nitrogen.

Sufficient for volatilization

Inlet Temp 250°C ) )
without thermal degradation.
Prevents column overload;
Injection Mode Split (20:1) improves peak shape for polar
heterocycles.
) Helium @ 1.2 mL/min Optimal linear velocity for
Carrier Gas )
(Constant Flow) resolution.
60°C (1 min)
Slow ramp ensures separation
Oven Program 15°C/min from potential oxidation

byproducts (carboxylic acids).
280°C (3 min)

Prevents condensation of high-

Transfer Line 280°C o N

boiling impurities.

Standard ionization for library
lon Source El (70 eV), 230°C )

matching.

Covers molecular ion and key
Scan Range m/z 40 — 300 fragments; excludes solvent

background.

Analytical Workflow Diagram

Raw Sample Dissolve Solvation in DCM j GC Inlet A\ TV Capillary Separation MS Detection igiti Data Analysis
(6-isopropylpicolinaldehyde) (1 mg/mL) (Split 20:1, 250°C) (Rxi-5Sil MS) (El, 70eV) (Frag. Pattern Verification)
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Figure 1: Optimized analytical workflow ensuring sample integrity from preparation to detection.

Results & Discussion
Chromatographic Performance

Under the prescribed conditions, 6-isopropylpicolinaldehyde elutes as a sharp, symmetrical
peak.

o Retention Time (Approx): 8.5 — 9.5 minutes.

o Potential Artifacts: A broad, tailing peak eluting after the main peak indicates the presence of
6-isopropylpicolinic acid (oxidation product). A split peak indicates inlet overload or active
sites in the liner.[1]

Mass Spectral Interpretation

The identification is confirmed by a distinct fragmentation pattern characteristic of alkyl-
substituted pyridine aldehydes.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b114233?utm_src=pdf-body-img
https://www.benchchem.com/product/b114233?utm_src=pdf-body
https://www.youtube.com/watch?v=AB4hFZnod1c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

m/z (lon) Abundance Fragment Identity Mechanistic Origin
149 High [M] Molecular lon (Stable
[
J aromatic system)
Loss of aldehydic
148 Medium [M-H] hydrogen (common in
aldehydes)
[M-CH Loss of methyl from
isopropyl grou
134 Base Peak (100%) P p}/ group
(Benzylic-type
cleavage)
Loss of Carbon
121 Low [M-CO] Monoxide from
aldehyde
120 Medium [M-CHO] Loss of formyl radical
[Py-CH=CH
106 Medium ] Vinylpyridine fragment
[C
79 Low H Pyridine ring fragment
N]

Fragmentation Pathway Diagram
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Figure 2: Proposed EI fragmentation pathway. The loss of a methyl group (m/z 134) is the
diagnostic base peak.

Troubleshooting & Optimization
Issue: Peak Tailing

o Cause: Interaction between the basic pyridine nitrogen and acidic silanol groups on the

column or liner.

e Solution: Use a Base-Deactivated Liner (e.g., Restek Sky or Agilent Ultra Inert). Ensure the
column is "MS Grade" or "Amine-tested".

Issue: Appearance of m/z 165 peak

o Cause: Oxidation of the aldehyde to carboxylic acid (MW 165) during sample prep or
storage.

e Solution: Prepare samples in an inert atmosphere (glovebox) if possible. Add a trace of BHT
(butylated hydroxytoluene) as a stabilizer if the assay permits.
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Issue: Split Peaks

Cause: Solvent mismatch or column overload.

Solution: Increase Split Ratio to 50:1 or reduce injection volume to 0.5 L.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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